Cas no 1822659-97-1 (Methyl4-hydroxy-3-methylsulfanylbenzoate)

• Product Name: Methyl4-hydroxy-3-methylsulfanylbenzoate
• CAS No: 1822659-97-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD22489129
• CID: 4620243
• Update Time: 2025-07-21

Methyl4-hydroxy-3-methylsulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl4-hydroxy-3-methylsulfanylbenzoate
• methyl 4-hydroxy-3-(methylthio)benzoate
• methyl 4-hydroxy-3-methylsulfanylbenzoate

• MDL： MFCD22489129
• Inchi： 1S/C9H10O3S/c1-12-9(11)6-3-4-7(10)8(5-6)13-2/h3-5,10H,1-2H3
• InChI Key： DOLNQUCNEMCHFM-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C=CC(C(=O)OC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8

Additional information on Methyl4-hydroxy-3-methylsulfanylbenzoate

Methyl 4-hydroxy-3-methylsulfanylbenzoate (CAS No. 1822659-97-1): A Comprehensive Overview

Methyl 4-hydroxy-3-methylsulfanylbenzoate, identified by its CAS number 1822659-97-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This organic molecule, featuring a benzoate backbone with hydroxyl and methylsulfanyl substituents, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural attributes of this compound make it a promising candidate for further investigation, particularly in the context of its biological activity and pharmacological properties.

The chemical structure of Methyl 4-hydroxy-3-methylsulfanylbenzoate consists of a benzene ring substituted with a hydroxyl group at the 4-position and a methylsulfanyl group at the 3-position, esterified with methanol. This configuration imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of both hydroxyl and methylsulfanyl groups enhances its solubility in both polar and non-polar environments, making it versatile for various applications in drug formulation and delivery systems.

In recent years, there has been growing interest in the development of novel compounds that exhibit anti-inflammatory, antioxidant, and anticancer properties. Methyl 4-hydroxy-3-methylsulfanylbenzoate has been investigated for its potential role in these areas due to its structural similarity to known bioactive molecules. Studies have suggested that the hydroxyl and methylsulfanyl groups may contribute to its ability to modulate enzymatic pathways and interfere with signaling cascades involved in inflammation and cancer progression.

One of the most compelling aspects of Methyl 4-hydroxy-3-methylsulfanylbenzoate is its reported interaction with various biological targets. Research has indicated that this compound may inhibit the activity of key enzymes such as lipoxygenase and cyclooxygenase, which are involved in the production of pro-inflammatory mediators. Additionally, preliminary studies have shown that it may exhibit antioxidant properties by scavenging reactive oxygen species, thereby protecting cells from oxidative damage.

The pharmacokinetic profile of Methyl 4-hydroxy-3-methylsulfanylbenzoate is another area of interest. Its molecular structure suggests good oral bioavailability and moderate metabolic stability, which are essential characteristics for a drug candidate. Furthermore, its ability to cross the blood-brain barrier may open up possibilities for treating neurological disorders. These pharmacokinetic properties make it an attractive candidate for further development in therapeutic contexts where oral administration is preferred.

In the realm of drug discovery, Methyl 4-hydroxy-3-methylsulfanylbenzoate has been utilized as a scaffold for designing more potent derivatives. By modifying specific functional groups or introducing additional substituents, researchers aim to enhance its biological activity while minimizing potential side effects. This approach aligns with the broader goal of developing targeted therapies that are both effective and safe.

The synthesis of Methyl 4-hydroxy-3-methylsulfanylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include esterification reactions followed by functional group transformations such as sulfanylation and hydroxylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

The analytical characterization of Methyl 4-hydroxy-3-methylsulfanylbenzoate is critical for ensuring its quality and consistency. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and purity. These analytical methods provide valuable data on its chemical composition, which is essential for regulatory compliance and therapeutic efficacy.

Emerging research trends suggest that Methyl 4-hydroxy-3-methylsulfanylbenzoate may find applications beyond traditional pharmaceutical uses. For instance, its potential as a natural product derivative has been explored in the development of cosmetic formulations due to its antioxidant properties. Additionally, it may serve as an intermediate in the synthesis of more complex molecules used in agrochemicals or specialty chemicals.

The future prospects for Methyl 4-hydroxy-3-methylsulfanylbenzoate are promising, with ongoing studies focusing on elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academia and industry are likely to accelerate progress in this area, leading to innovative applications that benefit human health and industrial processes.